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Compound of Interest

Compound Name: N-Acetylisoleucine
CAS No.: 20257-17-4
Cat. No.: B3434723
Get Quote
. J

CAS: 3077-46-1 | Formula: CsH1sNOs | MW: 173.21 g/mol [1][2][3][4]

Executive Summary

N-Acetyl-L-isoleucine is an N-acetylated derivative of the essential amino acid L-isoleucine.[1]
[2][3][4] Its solubility profile is governed by the interplay between the hydrophobic isobutyl side
chain and the polar, ionizable N-acetyl-carboxylic acid motif.[1][2][3][4]

¢ Best Solvent for Stock Solutions: DMSO (Dimethyl Sulfoxide) at 14 mg/mL.[2][3][4]
» Best Aqueous Buffer: PBS (pH 7.[2][3][4]2) at 5 mg/mL.[2][3][4][5]

« Critical Handling Note: While soluble in aqueous buffers, the kinetics of dissolution can be
slow due to the hydrophobic side chain. Pre-dissolution in DMSO or pH adjustment
(alkalinization) is often required to accelerate solvation before neutralizing to physiological

pH.[3][4]

Physicochemical Profile
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Understanding the chemical constants is essential for predicting behavior in complex media.[2]

[3]

Property Value Implication for Handling

Small molecule; rapid diffusion.

Molecular Weight 173.21 g/mol
[11[2][31[4]
At pH 7.4, the molecule is
) anionic (deprotonated), which
pKa (Carboxyl) ~3.67 (Predicted) -
enhances aqueous solubility.
[31[4]
Moderately lipophilic.[2][3] It
crosses membranes but
LogP ~0.6 ]
prefers aqueous environments
if ionized.[2][3][4]
) ) ) Visual inspection is reliable for
Appearance White crystalline solid

determining dissolution.[2][3]

Solubility Data & Solvent Compatibility
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Solvent

Solubility Limit (Max)

Application Context

DMSO

14 mg/mL (~80 mM)

Primary Stock. Stable at
-20°C. Preferred for high-

concentration storage.[1][2][3]

[4]

Ethanol

20 mg/mL (~115 mM)

Alternative organic stock.[2][3]
[4] Use if DMSO interferes with

specific assays.

DMF

20 mg/mL (~115 mM)

High solubility, but generally
toxic to cells; less preferred
than DMSO.[2][3][4]

PBS (pH 7.2)

5 mg/mL (~28 mM)

Working Solution. Suitable for
direct animal injection or cell
treatment.[2][3][4]

Water

Sparingly Soluble*

Requires pH adjustment.[2][3]
[6] Pure water (pH ~5-6) may
not fully dissolve high

concentrations without base.[1]

[2]4]

Preparation Protocols
Protocol A: Preparation of DMSO Stock Solution (Preferred)

Use this method for in vitro cell culture assays where small volumes of stock are diluted into

media.[2][4]

Materials:

e N-Acetyl-L-isoleucine powder.[1][2][3][4]

e Anhydrous DMSO (Cell culture grade, =99.9%).[3][4]

o Vortex mixer and Sonicator bath.[2][3][4]
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e Amber glass vials (DMSO leaches plastic; glass is safer for long-term storage).[1][2][3][4]

Step-by-Step:

Calculation: Determine the target concentration. A standard stock is 10 mg/mL (57.7 mM).[2]

[3][4]

o Example: To make 1 mL of 10 mg/mL stock, weigh 10 mg of powder.

Solvation: Add 1 mL of anhydrous DMSO to the vial containing the powder.

Agitation: Vortex vigorously for 30 seconds.

o Observation: If the solution remains cloudy or particles are visible, sonicate in a water bath
at 37°C for 5-10 minutes.

Inspection: Ensure the solution is crystal clear.

Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C.
Stable for >6 months.

Protocol B: Aqueous Preparation (PBS) for In Vivo Use

Use this method for animal studies where organic solvents must be minimized.[1][2][3][4]
Materials:

» PBS (Phosphate Buffered Saline), pH 7.4.[3][4][7]

e 1N NaOH and 1N HCI (for pH adjustment).[2][3][4]

e 0.22 um Syringe Filter (PES or Nylon).[2][3][4]

Step-by-Step:

¢ Weighing: Weigh the required amount of N-Acetyl-L-isoleucine (e.g., 50 mg).

e Initial Suspension: Add 10 mL of PBS.
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o Note: The compound may not dissolve immediately and might float due to hydrophobicity.

[3]

e pH Adjustment (The "Kick-start"):
o If the powder does not dissolve, add 1N NaOH dropwise while stirring.[2][3]

o The pH will rise, deprotonating the carboxylic acid (pKa ~3.[3][4]7) and forcing the
molecule into solution.[3][4]

o Once clear, check pH.[2][3][4] It will likely be basic.
o Neutralization: Carefully add 1N HCI dropwise to bring the pH back to 7.2—7.4.

o Caution: Do not overshoot acidic pH (<4), or the compound may precipitate.[3][4]
 Sterilization: Pass the solution through a 0.22 um syringe filter into a sterile vial.

o Usage: Use immediately or store at 4°C for <24 hours. Aqueous solutions are less stable
than DMSO stocks.[2][3][4]

Dilution Workflow & Crash-Out Risk

When diluting a DMSO stock into aqueous media (e.g., cell culture media), you must respect
the Solubility Limit and the DMSO Tolerance of your cells.[2][3][4]

o The "Safe Zone": The final concentration in agueous media must be <5 mg/mL.[2][3]
e The "DMSO Limit": Most cells tolerate 0.1% to 0.5% DMSO.[2][3]

o Example: If you dilute a 14 mg/mL DMSO stock at 1:1000 (0.1% DMSO), the final drug
concentration is 14 pg/mL.[2][3][4] This is well within the soluble range (5 mg/mL limit).[3]

[4]
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Start: N-Acetyl-L-isoleucine Powder

Intended Application?

High Conc Stock \No Organic Solvent

Cell Culture / In Vitro Animal / In Vivo

Dissolve in DMSO

Dissolve in PBS

(Max 14 mg/mL) (Max 5 mg/mL)

Dilute into Media Cloudy?

(Keep DMSO < 0.5%) Adjust pH (NaOH) Filter Sterilize (0.22 pm)

Ready for Assay
(Soluble)

Ready for Injection

(Isotonic)

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection based on experimental application.

Troubleshooting Guide
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Observation

Cause

Solution

Precipitate upon adding PBS
to DMSO stock

"Crash-out" effect.[1][2][3][4]
Concentration exceeds 5

mg/mL in the aqueous phase.

[3114](5](8]

Vortex immediately upon
addition.[2][3][4] Ensure final
concentration is <5 mg/mL.[2]
[3][4] Warm to 37°C.

Solution is cloudy in pure

water

pH is too low (protonated form
is less soluble).[2][3][4]

Add 1-2 drops of 1N NaOH to
ionize the carboxyl group.[1][2]
[3]4]

Oily droplets in media

Compound is oiling out (rare
for this MW, but possible if
supersaturated).[2][3][4]

Sonicate. If persistent, prepare
a fresh stock at a lower

concentration.

References

Cayman Chemical.N-acetyl-L-Isoleucine Product Information & Solubility Data. (Accessed

2026).[2][3][4]

PubChem.N-Acetylisoleucine (Compound CID 7036275) Physicochemical Properties.[2][3]

[4] National Library of Medicine.[2][3] [1][3][4]

Selleckchem.Acetylleucine (Isomer Reference for Solubility Protocols).[2][3][4][1][3][4]

Fisher Scientific.N-Acetyl-L-isoleucine Safety Data Sheet (SDS).[1][3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 3077-46-1: N-Acetyl-L-isoleucine | CymitQuimica [cymitquimica.com]

e 2. N-Acetylisoleucine | CBH15NO3 | CID 7036275 - PubChem [pubchem.ncbi.nim.nih.gov]

o 3. alfa-chemistry.com [alfa-chemistry.com]
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» To cite this document: BenchChem. [Solubility Profiling & Preparation Protocol: N-Acetyl-L-
isoleucine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b3434723/docs#solubility-profiling-preparation-
protocol-n-acetyl-l-isoleucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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